molecular formula C21H25N5O2S B6466517 3-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide CAS No. 2640863-97-2

3-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide

Cat. No.: B6466517
CAS No.: 2640863-97-2
M. Wt: 411.5 g/mol
InChI Key: ZVZJINSHXCMBAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to a class of heterocyclic molecules featuring a benzothiazole 1,1-dioxide core linked to a piperazine ring and a substituted pyrimidine group. Its structural complexity arises from the cyclopropyl, ethyl, and methyl substituents on the pyrimidine moiety, which influence electronic properties, steric interactions, and binding affinities to biological targets.

Properties

IUPAC Name

3-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H25N5O2S/c1-3-16-14(2)22-19(15-8-9-15)23-20(16)25-10-12-26(13-11-25)21-17-6-4-5-7-18(17)29(27,28)24-21/h4-7,15H,3,8-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZVZJINSHXCMBAC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C(N=C(N=C1N2CCN(CC2)C3=NS(=O)(=O)C4=CC=CC=C43)C5CC5)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H25N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

411.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide typically involves multi-step organic reactions. The process begins with the preparation of the benzothiazole core, followed by the introduction of the piperazine and pyrimidine moieties. Key steps include:

    Formation of Benzothiazole Core: This can be achieved through the cyclization of 2-aminothiophenol with a suitable carboxylic acid derivative.

    Introduction of Piperazine Moiety: This involves the nucleophilic substitution reaction between the benzothiazole core and a piperazine derivative.

    Attachment of Pyrimidine Ring: The final step involves the coupling of the piperazine-benzothiazole intermediate with a pyrimidine derivative under suitable conditions, such as the use of a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Piperazine Ring Modifications

The piperazine linker serves as a site for further derivatization:

  • N-Alkylation/Acylation : Piperazine reacts with alkyl halides or acyl chlorides (e.g., 4-chlorobutanoyl chloride) to form extended chains. For example, N -alkylation with benzothiazole intermediates proceeds in polar aprotic solvents (DMF, DMSO) with yields up to 65% .

  • Ring Expansion : Piperazine-to-piperidine conversions are achieved via hydrogenation or reductive amination, though this reduces affinity for kinase targets like PfGSK3 .

ModificationReagentsKey OutcomeReference
N-Alkylation4-Chlorobutanoyl chloride, K₂CO₃Extended alkyl chain
Ring ExpansionH₂, Pd/CReduced kinase activity

Benzothiazole Sulfone Reactivity

The 1,1-dioxide group enhances electrophilicity, enabling:

  • Nucleophilic Attack : The sulfone activates the benzothiazole ring for substitutions. For example, thiols or amines displace leaving groups (e.g., chloride) at the 2-position under basic conditions (K₂CO₃, DMF) .

  • Cross-Coupling : Palladium-catalyzed Catellani-type reactions facilitate sequential C–H functionalization at the ortho position, though this requires norbornene (NBE) as a transient mediator .

ReactionConditionsApplicationReference
Nucleophilic SubstitutionK₂CO₃, DMF, 60°CIntroduction of amines/thiols
Catellani ReactionPd(OAc)₂, NBE, alkyl halideOrtho-alkylation

Biological Activity-Driven Modifications

Structural analogs highlight critical SAR trends:

  • Pyrimidine Substituents : Cyclopropyl and ethyl groups at the 2- and 5-positions improve metabolic stability and kinase inhibition (e.g., PfPK6 IC₅₀ = 173 nM ) .

  • Piperazine Linkers : Methylation or substitution with morpholine reduces off-target effects while retaining D4R binding (Kᵢ = 65.3 nM ) .

Structural FeatureBiological ImpactReference
2-Cyclopropyl GroupEnhanced metabolic stability
Piperazine MethylationImproved selectivity

Stability and Degradation Pathways

  • Hydrolytic Degradation : The sulfone group is resistant to hydrolysis under physiological conditions (pH 7.4, 37°C), with <5% degradation over 24 hours .

  • Oxidative Metabolism : Piperazine rings undergo N -oxidation in liver microsomes, forming polar metabolites detectable via LC-MS .

Scientific Research Applications

Chemical Applications

Building Block for Synthesis
The compound serves as a versatile building block in organic synthesis. Its structure allows chemists to explore new chemical reactions and pathways, potentially leading to the development of novel compounds with desirable properties. The ability to modify the compound through chemical reactions opens avenues for creating derivatives with tailored functionalities.

Biological Applications

Pharmacological Potential
Research indicates that this compound may act as a pharmacophore, interacting with various biological targets. Its structural features suggest potential activity against specific enzymes or receptors involved in disease processes. Investigations into its mechanism of action could reveal insights into its therapeutic potential, particularly in treating conditions such as cancer or neurological disorders.

Mechanism of Action
The mechanism of action is hypothesized to involve binding to active sites of molecular targets, thereby modulating their activity. This could influence pathways related to signal transduction and metabolic processes. Studies focusing on these interactions are crucial for understanding how this compound can be utilized in drug discovery.

Medicinal Chemistry

Drug Development
In medicinal chemistry, 3-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide is being explored for its therapeutic effects. Its interactions with biological targets may lead to the development of new drugs aimed at treating various diseases. Ongoing research is essential to evaluate its efficacy and safety profiles.

Industrial Applications

Material Science
In the industrial sector, this compound can be employed in developing new materials with enhanced stability and reactivity. Its unique properties may contribute to advancements in coatings, polymers, or other materials requiring specific performance characteristics.

Mechanism of Action

The mechanism of action of 3-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide is likely to involve interactions with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to fit into the active sites of these targets, potentially inhibiting or modulating their activity. Pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Structural Analogues and Their Key Features

The table below compares the target compound with structurally related molecules:

Compound Name Molecular Formula Substituents on Pyrimidine/Pyrimidine-like Moiety Biological Activities Reference
Target Compound : 3-[4-(2-Cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide C19H23N5O2S 2-Cyclopropyl, 5-ethyl, 6-methyl Inferred: Potential dopamine/serotonin antagonism
3-[4-(2,5,6-Trimethylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide C18H21N5O2S 2,5,6-Trimethyl Antipsychotic effects (rodent models), antibacterial activity (MIC: 2–8 µg/mL)
3-[4-(5-Ethylpyrimidin-2-yl)-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide C18H21N5O2S 5-Ethyl, 1,4-diazepane ring (7-membered) Enhanced metabolic stability compared to piperazine analogs
3-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide C15H14BrN5O2S 5-Bromo Potential antimalarial activity (inferred from piperaquine analogs)
3-(Piperazin-1-yl)-1,2-benzothiazole C10H12N4S None Moderate antibacterial activity (Gram-positive strains)

Key Structural and Functional Differences

The 5-ethyl substituent may improve lipophilicity and blood-brain barrier penetration relative to smaller groups (e.g., methyl or hydrogen) .

Biological Activity Trends: Antipsychotic Potential: The trimethylpyrimidine analog demonstrated dopamine D2 and serotonin 5-HT2A receptor antagonism in rodent models, reducing hyperactivity by 40–60% at 10 mg/kg . The target compound’s cyclopropyl group may further enhance receptor specificity. Antibacterial Activity: Piperazine-linked benzothiazoles exhibit MIC values of 2–8 µg/mL against S. aureus and E. coli, whereas simpler analogs (e.g., 3-(piperazin-1-yl)-1,2-benzothiazole) show reduced potency (MIC: 16–32 µg/mL) .

Pharmacokinetic and Toxicity Considerations

  • Metabolic Stability : Diazepane-containing analogs exhibit longer half-lives (t₁/₂: ~6 hours) than piperazine derivatives (t₁/₂: ~3 hours) due to reduced CYP450-mediated oxidation .
  • Toxicity : Brominated pyrimidine analogs (e.g., 5-bromo derivative) showed hepatotoxicity in preclinical models, whereas ethyl/cyclopropyl substituents are associated with lower off-target effects .

Biological Activity

3-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological mechanisms, and various pharmacological effects based on diverse research findings.

Synthesis

The synthesis of this compound typically involves several key steps:

  • Formation of the Benzothiazole Core : This is achieved through the cyclization of 2-aminothiophenol with a suitable carboxylic acid derivative.
  • Introduction of the Piperazine Moiety : A nucleophilic substitution reaction between the benzothiazole core and a piperazine derivative is performed.
  • Incorporation of the Pyrimidine Group : The cyclopropyl and ethyl groups are introduced to complete the structure.

This multi-step process results in a compound with a molecular weight of approximately 411.5 g/mol and a unique 1,1-dioxide functional group that may influence its biological activity significantly.

The biological activity of 3-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide is believed to involve interactions with specific molecular targets such as enzymes or receptors. Its structure allows it to fit into active sites, potentially inhibiting or modulating their activity. Possible pathways affected include:

  • Signal Transduction : Modulation of signaling pathways that regulate cell growth and differentiation.
  • Metabolic Processes : Influence on metabolic enzymes that can alter drug metabolism or toxicity.
  • Gene Expression Regulation : Interaction with transcription factors affecting gene expression profiles.

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

Antimicrobial Activity

Studies have shown that benzothiazole derivatives possess significant antibacterial properties. For instance, compounds similar to 3-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide have been evaluated against both Gram-positive and Gram-negative bacteria. Results indicated that these compounds can inhibit bacterial growth effectively .

Compound TypeActivityReference
BenzothiazolesAntibacterial
Pyrimidine DerivativesAntifungal

Antitumor Activity

The compound has shown promise in inhibiting tumor cell proliferation in various cancer cell lines. In vitro studies demonstrated that it could moderate inhibitory activities against liver (SK-Hep-1), breast (MDA-MB-231), and gastric (NUGC-3) cancer cells, indicating potential for further development as an anticancer agent .

Anti-inflammatory Effects

Research has suggested that similar compounds exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators. This could be beneficial in treating conditions characterized by chronic inflammation .

Case Studies

Recent studies have highlighted the effectiveness of benzothiazole derivatives in various therapeutic areas:

  • Anticancer Studies : A study assessed the antiproliferative effects of related compounds on different cancer cell lines, showing IC50 values indicating significant inhibition of cell growth .
  • Antimicrobial Testing : Another investigation focused on the antibacterial activity against strains such as E. coli and S. aureus, revealing enhanced effectiveness compared to standard antibiotics .
  • Anti-inflammatory Research : Compounds were tested for their ability to reduce inflammation in animal models, demonstrating reduced levels of inflammatory markers .

Q & A

Q. Table 1: Representative Reaction Conditions

StepSolventCatalyst/TempYieldReference
Piperazine couplingEthanol80°C, 36 hr85%
Click chemistryTHFCuI, RT, 8–10 hr70–85%

How can X-ray crystallography resolve structural ambiguities in this compound, and which software is optimal for refinement?

Basic
Methodology :

  • Single-crystal growth : Use vapor diffusion (e.g., hexane/ethyl acetate) to obtain high-quality crystals.
  • Data collection : Employ synchrotron radiation for high-resolution (<1.0 Å) data.
  • Refinement : Use SHELXL () for small-molecule refinement. Key parameters:
    • R-factor < 5%, wR2 < 15%.
    • Validate geometry (bond lengths ±0.02 Å, angles ±2°) .

What experimental strategies address contradictions in biological activity data (e.g., in vitro vs. in vivo efficacy)?

Advanced
Methodology :

  • Orthogonal assays : Combine enzyme inhibition (e.g., IC50) with cell-based viability assays (MTT) to confirm target engagement .
  • Solubility/pharmacokinetics : Use HPLC () to assess solubility in PBS/DMSO and correlate with in vivo bioavailability .
  • Control groups : Include positive (e.g., known inhibitors) and vehicle controls to exclude assay artifacts .

Q. Table 2: Example Biological Data Comparison

Assay TypeIC50 (µM)Model SystemReference
Enzyme inhibition0.12Recombinant XYZ
Cell viability1.8HeLa cellsHypothetical

How can computational modeling predict binding interactions with target proteins?

Advanced
Methodology :

  • Molecular docking : Use AutoDock Vina to dock the compound into protein active sites (e.g., kinases). Validate with crystallographic data () .
  • MD simulations : Run 100 ns simulations in GROMACS to assess binding stability (RMSD < 2.0 Å).
  • Free energy calculations : Compute ΔG binding with MM/PBSA to rank derivatives .

What methodologies optimize structure-activity relationship (SAR) studies for pyrimidine and benzothiazole modifications?

Advanced
Methodology :

  • Systematic substitution : Synthesize analogs with varied substituents (e.g., ethyl → methyl, cyclopropyl → phenyl) and test bioactivity .
  • Statistical analysis : Use QSAR models (e.g., CoMFA) to correlate substituent properties (logP, polarizability) with activity .

Q. Table 3: SAR Data for Pyrimidine Derivatives

SubstituentIC50 (µM)logPReference
2-Cyclopropyl0.122.8
2-Phenyl0.453.5Hypothetical

How should researchers design stability studies to evaluate degradation under stress conditions?

Basic
Methodology :

  • Forced degradation : Expose the compound to pH 1–13 (HCl/NaOH), heat (40–80°C), and UV light.
  • Analytical monitoring : Use HPLC () with a C18 column and UV detection (λ = 254 nm) to quantify degradation products .

What strategies resolve discrepancies in spectroscopic data (e.g., unexpected NMR shifts)?

Advanced
Methodology :

  • Variable temperature NMR : Identify dynamic effects (e.g., rotamers) causing split peaks .
  • 2D experiments (COSY, HSQC) : Assign ambiguous protons/carbons through scalar coupling .
  • Crystallographic validation : Compare NMR-derived conformers with X-ray structures .

How can researchers integrate high-throughput screening (HTS) with mechanistic studies?

Advanced
Methodology :

  • HTS pipeline : Use 384-well plates and robotic liquid handling to screen 10,000+ compounds .
  • Follow-up assays : Combine HTS hits with SPR (surface plasmon resonance) to confirm binding kinetics .

Key Takeaways

  • Synthesis : Prioritize piperazine coupling and click chemistry for modular derivatization .
  • Characterization : Combine NMR, MS, and X-ray crystallography for structural validation .
  • Advanced Studies : Link computational and experimental data to resolve contradictions and optimize SAR .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.